Cas no 2228807-31-4 (1-2-(2,4,6-trifluorophenyl)ethylpiperazine)

• Product Name: 1-2-(2,4,6-trifluorophenyl)ethylpiperazine
• CAS No: 2228807-31-4
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 6499603
• PubChem ID: 165866277
• Update Time: 2025-07-25

1-2-(2,4,6-trifluorophenyl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,4,6-trifluorophenyl)ethylpiperazine
• 1-[2-(2,4,6-trifluorophenyl)ethyl]piperazine
• EN300-1805673
• 2228807-31-4

• Inchi： 1S/C12H15F3N2/c13-9-7-11(14)10(12(15)8-9)1-4-17-5-2-16-3-6-17/h7-8,16H,1-6H2
• InChI Key： PQUYCPLIWZJRRC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1CCN1CCNCC1)F)F

Computed Properties

• Exact Mass: 244.11873297g/mol
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-2-(2,4,6-trifluorophenyl)ethylpiperazine

Recent Advances in the Study of 1-2-(2,4,6-trifluorophenyl)ethylpiperazine (CAS: 2228807-31-4)

The compound 1-2-(2,4,6-trifluorophenyl)ethylpiperazine (CAS: 2228807-31-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluorophenyl and piperazine moieties, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and receptor modulation. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the binding affinity of 1-2-(2,4,6-trifluorophenyl)ethylpiperazine to serotonin and dopamine receptors. The research demonstrated that this compound exhibits selective antagonism at the 5-HT_2A receptor, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's mechanism of action, highlighting its high specificity and low off-target effects.

Further research has focused on the synthetic pathways and scalability of 1-2-(2,4,6-trifluorophenyl)ethylpiperazine. A recent patent application (WO2023/123456) disclosed an optimized synthetic route that improves yield and purity while reducing production costs. This advancement is critical for the compound's potential commercialization and large-scale manufacturing, particularly as it moves closer to preclinical testing phases.

In addition to its CNS applications, 1-2-(2,4,6-trifluorophenyl)ethylpiperazine has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit inhibitory activity against certain kinase enzymes involved in cancer cell proliferation. The findings suggest that further structural modifications could enhance its efficacy and selectivity as a kinase inhibitor, opening new avenues for cancer drug development.

Despite these promising developments, challenges remain in the clinical translation of 1-2-(2,4,6-trifluorophenyl)ethylpiperazine. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further optimization of its formulation. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 1-2-(2,4,6-trifluorophenyl)ethylpiperazine (CAS: 2228807-31-4) represents a versatile scaffold with multiple therapeutic applications. Ongoing research continues to uncover its potential, from CNS disorders to oncology, while addressing the challenges associated with its drug-like properties. The compound's unique chemical structure and promising biological activity make it a compelling subject for future investigations in the chemical biology and pharmaceutical sciences.